8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-2-oxo-N-(1,2,4-triazol-4-yl)chromene-3-carboxamide
• InChI: InChI=1S/C13H10N4O4/c1-20-10-4-2-3-8-5-9(13(19)21-11(8)10)12(18)16-17-6-14-15-7-17/h2-7H,1H3,(H,16,18)
• InChI Key: ICRPRIRFCIUEBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NN3C=NN=C3
• Molecular Formula: C13H10N4O4
• Molecular Weight: 286.24 g/mol

Description

8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide, also known as MOTC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide has been studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurodegenerative diseases. In cancer research, 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has shown that 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide has been shown to protect neurons from oxidative stress and improve cognitive function.

Mechanism of Action

The mechanism of action of 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide has been shown to inhibit the activity of topoisomerase II and induce DNA damage, leading to apoptosis. In inflammation research, 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide has been shown to inhibit the production of pro-inflammatory cytokines by blocking the NF-κB signaling pathway. In neurodegenerative disease research, 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide has been shown to activate the Nrf2/ARE signaling pathway, leading to the upregulation of antioxidant enzymes and the reduction of oxidative stress.
Biochemical and Physiological Effects:
8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer research, 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide has been shown to inhibit cell proliferation, induce apoptosis, and reduce tumor growth. In inflammation research, 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide has been shown to reduce inflammation and oxidative stress. In neurodegenerative disease research, 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide has been shown to improve cognitive function and protect neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide has several advantages for lab experiments, including its high purity and stability, its ability to penetrate cell membranes, and its low toxicity. However, 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide also has some limitations, including its solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for research on 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide, including the development of more efficient synthesis methods, the optimization of its therapeutic applications, and the investigation of its potential for combination therapy with other drugs. Additionally, further research is needed to fully understand the mechanism of action of 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide and its potential for off-target effects.

Synthesis Methods

The synthesis of 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide involves a multi-step process that includes the reaction of 3-acetylchromone with hydrazine hydrate to form 3-hydrazinochromone. This intermediate is then reacted with 4-amino-1,2,4-triazole to form the final product, 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide. The synthesis of 8-methoxy-2-oxo-N-4H-1,2,4-triazol-4-yl-2H-chromene-3-carboxamide has been optimized to increase yield and purity, and the resulting compound has been characterized using various analytical techniques.